Cas no 4553-48-4 (Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-)

• Product Name: Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-
• CAS No: 4553-48-4
• MF: C₆H₁₅N₇O₃
• MW: 233.228399515152
• CID: 1519841
• PubChem ID: 71363000
• Update Time: 2025-04-21

Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-amino-2-hydroxyiminoethyl)amino]-N'-hydroxyethanimidamide
• SCHEMBL6766150
• DTXSID00786594
• 2,2',2''-Nitrilotris(N'-hydroxyethanimidamide)
• 4553-48-4
• Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-

• Inchi： 1S/C6H15N7O3/c7-4(10-14)1-13(2-5(8)11-15)3-6(9)12-16/h14-16H,1-3H2,(H2,7,10)(H2,8,11)(H2,9,12)
• InChI Key： ACSVUCQVEMONMS-UHFFFAOYSA-N
• SMILES： ON=C(CN(CC(=NO)N)CC(=NO)N)N

Computed Properties

• Exact Mass: 233.12385
• Monoisotopic Mass: 233.12363737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: -2.1
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 171.57